Cas no 1805549-56-7 (3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid
• CAS No: 1805549-56-7
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4895330
• Update Time: 2025-07-25

3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H9F2NO3/c1-4-6(8(10)11)7(9(13)14)5(15-2)3-12-4/h3,8H,1-2H3,(H,13,14)
• InChI Key： BISAVUCPQKIEDY-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid

Comprehensive Overview of 3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid (CAS No. 1805549-56-7)

3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid (CAS No. 1805549-56-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique difluoromethyl and methoxy functional groups. Its molecular structure, C9H9F2NO3, offers versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in its potential role in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The growing demand for fluorinated compounds in modern chemistry has spotlighted 3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid. Fluorine incorporation often enhances metabolic stability and bioavailability, a key reason why this compound is explored for targeted therapies. Recent studies highlight its utility in designing enzyme inhibitors, particularly in oncology and neurology. Additionally, its agrochemical potential is under investigation, as fluorinated pyridines are known to improve pesticide efficacy while reducing environmental persistence—a hot topic in green chemistry initiatives.

From a synthetic perspective, CAS No. 1805549-56-7 is synthesized via multistep reactions involving halogenation and methoxylation of pyridine cores. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other functionalized analogs. This adaptability addresses the pharmaceutical industry’s need for highly customizable scaffolds, a recurring theme in AI-driven drug design discussions. Computational tools now leverage such compounds to predict structure-activity relationships (SAR), accelerating lead optimization.

Environmental and regulatory considerations are also pivotal. Unlike traditional agrochemicals, 3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid is designed to degrade more efficiently, minimizing ecological impact. This aligns with global searches for low-residue crop solutions and EPA-compliant formulations. Furthermore, its non-toxic degradation products make it a candidate for integrated pest management (IPM) systems, a trending topic among sustainable farming communities.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS No. 1805549-56-7, ensuring purity and consistency for industrial applications. Quality control protocols are critical, as even minor impurities can affect performance in high-throughput screening assays. This underscores the compound’s relevance in precision manufacturing, another frequently searched term in Industry 4.0 contexts.

Looking ahead, 3-(Difluoromethyl)-5-methoxy-2-methylpyridine-4-carboxylic acid is poised to play a transformative role in next-generation therapeutics and smart agrochemicals. Its dual utility in human health and agriculture reflects the convergence of cross-disciplinary innovation—a concept dominating scientific discourse. As researchers unlock new applications, this compound will likely feature prominently in patents and peer-reviewed journals, cementing its status as a high-value chemical entity.